Cas no 312614-27-0 (4-cyano-N-4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-cyano-N-4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 312614-27-0
• MF: C₁₇H₈F₃N₃O₂S₂
• MW: 407.389531135559
• CID: 6602120
• PubChem ID: 4653419
• Update Time: 2025-11-06

4-cyano-N-4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-ylbenzamide
• 4-cyano-N-[4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-yl]benzamide
• 4-cyano-N-[4-thiophen-2-yl-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-yl]benzamide
• Q27209024
• F0098-0079
• SMR000237313
• CHEBI:120877
• WAY-278447
• 4-cyano-N-(4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)thiazol-2-yl)benzamide
• AB00571245-02
• AKOS024574421
• 4-cyano-N-[4-thiophen-2-yl-5-(2,2,2-trifluoro-1-oxoethyl)-2-thiazolyl]benzamide
• MLS000696853
• 312614-27-0
• CHEMBL1388482

• Inchi： 1S/C17H8F3N3O2S2/c18-17(19,20)14(24)13-12(11-2-1-7-26-11)22-16(27-13)23-15(25)10-5-3-9(8-21)4-6-10/h1-7H,(H,22,23,25)
• InChI Key： XSTDPHXGYBXJLS-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC(C#N)=CC=2)=O)=NC(C2=CC=CS2)=C1C(C(F)(F)F)=O

Computed Properties

• Exact Mass: 407.00100334g/mol
• Monoisotopic Mass: 407.00100334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 139Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-cyano-N-4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-ylbenzamide

Recent Advances in the Study of 4-cyano-N-4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-ylbenzamide (CAS: 312614-27-0)

The compound 4-cyano-N-4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-ylbenzamide (CAS: 312614-27-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 4-cyano-N-4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-ylbenzamide, with several research groups reporting optimized synthetic routes that improve yield and purity. The compound's thiazole and thiophene moieties are of particular interest, as they are known to contribute to its bioactivity. Computational modeling and X-ray crystallography studies have provided insights into its molecular conformation and potential binding interactions with biological targets.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-cyano-N-4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-ylbenzamide exhibits promising inhibitory effects against a range of enzymes, including kinases and proteases, which are implicated in various disease pathways. Notably, its activity against specific cancer-related kinases has sparked interest in its potential as an anticancer agent. Further mechanistic studies are underway to elucidate its mode of action and selectivity.

Pharmacokinetic and toxicity studies of 4-cyano-N-4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-ylbenzamide are still in the early stages, but initial data suggest favorable absorption and distribution profiles. However, challenges related to metabolic stability and potential off-target effects need to be addressed in future research. Collaborative efforts between academic and industrial researchers are expected to accelerate the development of this compound as a viable therapeutic candidate.

In conclusion, 4-cyano-N-4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-ylbenzamide represents a promising scaffold for drug discovery, with its unique chemical structure and broad biological activity. Continued research into its synthesis, mechanism of action, and therapeutic potential will be crucial for advancing its development. This brief underscores the importance of interdisciplinary collaboration in unlocking the full potential of this compound in the field of chemical biology and medicine.